Cas no 2034253-28-4 (2-{[1-(2-ethoxybenzoyl)pyrrolidin-3-yl]oxy}-3-methoxypyrazine)

• Product Name: 2-{[1-(2-ethoxybenzoyl)pyrrolidin-3-yl]oxy}-3-methoxypyrazine
• CAS No: 2034253-28-4
• MF: C₁₈H₂₁N₃O₄
• MW: 343.377044439316
• CID: 5349651
• Update Time: 2025-05-24

2-{[1-(2-ethoxybenzoyl)pyrrolidin-3-yl]oxy}-3-methoxypyrazine Chemical and Physical Properties

Names and Identifiers

• (2-ethoxyphenyl)(3-((3-methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)methanone
• (2-ethoxyphenyl)-[3-(3-methoxypyrazin-2-yl)oxypyrrolidin-1-yl]methanone
• 2-{[1-(2-ethoxybenzoyl)pyrrolidin-3-yl]oxy}-3-methoxypyrazine

• Inchi： 1S/C18H21N3O4/c1-3-24-15-7-5-4-6-14(15)18(22)21-11-8-13(12-21)25-17-16(23-2)19-9-10-20-17/h4-7,9-10,13H,3,8,11-12H2,1-2H3
• InChI Key： GCBSGBBAWJGQAD-UHFFFAOYSA-N
• SMILES： O(C1C(=NC=CN=1)OC)C1CN(C(C2C=CC=CC=2OCC)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 437
• XLogP3: 2.1
• Topological Polar Surface Area: 73.8

Additional information on 2-{[1-(2-ethoxybenzoyl)pyrrolidin-3-yl]oxy}-3-methoxypyrazine

Introduction to 2-{[1-(2-Ethoxybenzoyl)pyrrolidin-3-yl]oxy}-3-methoxypyrazine (CAS No. 2034253-28-4)

The compound 2-{[1-(2-Ethoxybenzoyl)pyrrolidin-3-yl]oxy}-3-methoxypyrazine, identified by the CAS number 2034253-28-4, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic compounds, specifically pyrazines, which are known for their versatility in synthetic chemistry and their role in drug discovery. The structure of this molecule incorporates a pyrrolidine ring, an ethoxybenzoyl group, and a methoxy substituent, making it a valuable target for research in medicinal chemistry and materials science.

The synthesis of 2-{[1-(2-Ethoxybenzoyl)pyrrolidin-3-yl]oxy}-3-methoxypyrazine involves a series of carefully designed reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in catalytic methods have enabled more efficient pathways for constructing such complex molecules. For instance, the use of transition metal catalysts has significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

In terms of applications, this compound has shown promise in the field of pharmacology. Studies have demonstrated its potential as a modulator of certain cellular pathways, particularly those involved in inflammation and neurodegenerative diseases. The presence of the pyrrolidine ring and the ethoxybenzoyl group contributes to its bioavailability and stability within biological systems. Furthermore, the methoxy substituent enhances its solubility and permeability, which are critical factors for drug delivery.

Recent research has also explored the use of 2-{[1-(2-Ethoxybenzoyl)pyrrolidin-3-yl]oxy}-3-methoxypyrazine in advanced materials science. Its unique electronic properties make it a candidate for applications in organic electronics, such as OLEDs (organic light-emitting diodes) and organic photovoltaics. The molecule's ability to form stable charge transfer complexes has been highlighted in several studies, suggesting its potential as an active layer material in electronic devices.

The structural integrity of this compound is further supported by its stability under various environmental conditions. This makes it suitable for long-term storage and transportation without degradation. Additionally, its compatibility with common solvents and reagents facilitates its use in both laboratory settings and industrial processes.

In conclusion, 2-{[1-(2-Ethoxybenzoyl)pyrrolidin-3-yl]oxy}-3-methoxypyrazine (CAS No. 2034253-28-4) is a multifaceted compound with diverse applications across chemistry and pharmacology. Its intricate structure and favorable properties position it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.